68-26-8

Retinol

In Stock

• CAS RN:
• 68-26-8

• Formula:
• C20H30O

• InChI:
• InChI=1S/C20H30O/c1-16(8-6-9-17(2)13-15-21)11-12-19-18(3)10-7-14-20(19,4)5/h6,8-9,11-13,21H,7,10,14-15H2,1-5H3/b9-6+,12-11+,16-8+,17-13+

• InChIKey:
• FPIPGXGPPPQFEQ-OVSJKPMPSA-N

• Retinoic acid receptor ligand. Retinoid, derivative of vitamin A. Regulates gene transcription in cells. Inhibitor of rod channels (IC50 = 0.99 μM).
  Vitamin A, also known as all-trans retinol, is an intermediate in retinol metabolism in animals. It is metabolized to retinoic acid, a ligand for both the retinoic acid receptor (RAR) and the retinoid X receptor (RXR). RAR and RXR heterodimerize and act as ligand-dependent transcriptional regulators, with roles in development, reproduction, immunity, organogenesis, and cancer.
  Retinal, retinol and retinoic acid are the aldehyde, alcohol and acid forms of vitamin A. The retinoids exist as many geometric isomers due to the unsaturated bonds in the aliphatic chain. Retinol is biologically active in a wide range of processes.
  Retinol or all-trans-retinol is a 20-carbon molecule with cyclohexenyl ring, a side chain wi...

Dimethyl bromomalonate

In Stock

• CAS RN:
• 868-26-8

• Formula:
• C5H7BrO4

• InChI:
• InChI=1S/C5H7BrO4/c1-9-4(7)3(6)5(8)10-2/h3H,1-2H3

• InChIKey:
• NEMOJKROKMMQBQ-UHFFFAOYSA-N

• Dimethyl bromomalonate undergoes manganese(III)-promoted free-radical chain addition reaction with olefins, to yield dimethyl 2-bromoalkylmalonates. Organocatalyzed Michael addition of dimethyl bromomalonate to nitrostyrenes to yield synthetically useful nitrocyclopropanes has been reported. Dimethyl bromomalonate reacts readily with arylnitroso compounds to yield the corresponding N-aryl-C,C-dimethoxycarbonylnitrones.
  
  

1-Ethenylcyclopropane-1-carboxylic acid

In Stock

• CAS RN:
• 343268-26-8

• Formula:
• C6H8O2

• InChI:
• InChI=1S/C6H8O2/c1-2-6(3-4-6)5(7)8/h2H,1,3-4H2,(H,7,8)

• InChIKey:
• PDOBSLHNWIVQJX-UHFFFAOYSA-N

• 1-Ethenylcyclopropane-1-carboxylic acid is a useful research compound. Its molecular formula is C6H8O2 and its molecular weight is 112.128. The purity is usually 95%.

N-(1-adamantyl)-3-amino-6-(4-methoxyphenyl)thieno[2,3-b]pyridine-2-carboxamide

• CAS RN:
• 445268-26-8

• Formula:
• C25H27N3O2S

• InChI:
• InChI=1S/C25H27N3O2S/c1-30-18-4-2-17(3-5-18)20-7-6-19-21(26)22(31-24(19)27-20)23(29)28-25-11-14-8-15(12-25)10-16(9-14)13-25/h2-7,14-16H,8-13,26H2,1H3,(H,28,29)

• InChIKey:
• SHDXMOPAJQGQNF-UHFFFAOYSA-N

• N-(1-adamantyl)-3-amino-6-(4-methoxyphenyl)thieno[2,3-b]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C25H27N3O2S and its molecular weight is 433.6g/mol. The purity is usually 95%.

2-[(4-amino-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(2,4-difluorophenyl)acetamide

In Stock

• CAS RN:
• 869068-26-8

• Formula:
• C11H9F2N5O2S

• InChI:
• InChI=1S/C11H9F2N5O2S/c12-6-1-2-8(7(13)3-6)16-9(19)5-21-11-17-15-4-10(20)18(11)14/h1-4H,5,14H2,(H,16,19)

• InChIKey:
• YKXBGENZDNSWSC-UHFFFAOYSA-N

• 2-[(4-amino-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(2,4-difluorophenyl)acetamide is a useful research compound. Its molecular formula is C11H9F2N5O2S and its molecular weight is 313.28. The purity is usually 95%.

5-((4-Chlorophenyl)(4-(4-methoxyphenyl)piperazin-1-yl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol

In Stock

• CAS RN:
• 898368-26-8

• Formula:
• C24H26ClN5O2S

• InChI:
• InChI=1S/C24H26ClN5O2S/c1-3-20-26-24-30(27-20)23(31)22(33-24)21(16-4-6-17(25)7-5-16)29-14-12-28(13-15-29)18-8-10-19(32-2)11-9-18/h4-11,21,31H,3,12-15H2,1-2H3

• InChIKey:
• XEBQUJCYZGEZLW-UHFFFAOYSA-N

• 5-((4-Chlorophenyl)(4-(4-methoxyphenyl)piperazin-1-yl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C24H26ClN5O2S and its molecular weight is 484.02. The purity is usually 95%.

7-Chloro-1-(4-iodophenyl)-1-oxoheptane

In Stock

• CAS RN:
• 898768-26-8

• Formula:
• C13H16ClIO

• InChI:
• InChI=1S/C13H16ClIO/c14-10-4-2-1-3-5-13(16)11-6-8-12(15)9-7-11/h6-9H,1-5,10H2

• InChIKey:
• ZTQCXFZWLQRNRY-UHFFFAOYSA-N

• 7-Chloro-1-(4-iodophenyl)-1-oxoheptane is a useful research compound. Its molecular formula is C13H16ClIO and its molecular weight is 350.62 g/mol. The purity is usually 95%.

3-amino-6-bromopyridine-2-carbaldehyde

In Stock

• CAS RN:
• 1289168-26-8

• Formula:
• C6H5BrN2O

• 3-amino-6-bromopyridine-2-carbaldehyde is a useful research compound. Its molecular formula is C6H5BrN2O and its molecular weight is 201. The purity is usually 95%.

(2-(Pyrrolidin-1-yl)pyridin-3-yl)methanamine dihydrochloride

In Stock

• CAS RN:
• 1158468-26-8

• Formula:
• C10H17Cl2N3

• InChI:
• InChI=1S/C10H15N3.2ClH/c11-8-9-4-3-5-12-10(9)13-6-1-2-7-13;;/h3-5H,1-2,6-8,11H2;2*1H

• InChIKey:
• KDGVZHQZVHWYCO-UHFFFAOYSA-N

• (2-(Pyrrolidin-1-yl)pyridin-3-yl)methanamine dihydrochloride is a useful research compound. Its molecular formula is C10H17Cl2N3 and its molecular weight is 250.17 g/mol. The purity is usually 95%.

4-(3,4-Dimethoxybenzoyl)isoquinoline

In Stock

• CAS RN:
• 1187168-26-8

• Formula:
• C18H15NO3

• InChI:
• InChI=1S/C18H15NO3/c1-21-16-8-7-12(9-17(16)22-2)18(20)15-11-19-10-13-5-3-4-6-14(13)15/h3-11H,1-2H3

• InChIKey:
• JVSKCTDKQKJNHE-UHFFFAOYSA-N

• 4-(3,4-Dimethoxybenzoyl)isoquinoline is a useful research compound. Its molecular formula is C18H15NO3 and its molecular weight is 293.3 g/mol. The purity is usually 95%.

Boc-D-Tyr(Bzl,3-NO2)-OH

Usually In Stock

• CAS RN:
• 1213468-26-8

• Formula:
• C21H24N2O7

• InChI:
• InChI=1S/C21H24N2O7/c1-21(2,3)30-20(26)22-16(19(24)25)11-15-9-10-18(17(12-15)23(27)28)29-13-14-7-5-4-6-8-14/h4-10,12,16H,11,13H2,1-3H3,(H,22,26)(H,24,25)/t16-/m1/s1

• InChIKey:
• DPRXADRSEXVFAO-MRXNPFEDSA-N

• Boc-D-Tyr(Bzl,3-NO2)-OH is a useful research compound. Its molecular formula is C21H24N2O7 and its molecular weight is 416.43. The purity is usually 95%.

1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxy-2,3-dihydro-1H-indene-1-carboxylic acid

Usually In Stock

• CAS RN:
• 2094568-26-8

• Formula:
• C26H23NO5

• InChI:
• InChI=1S/C26H23NO5/c1-31-23-12-6-11-22-20(23)13-14-26(22,24(28)29)27-25(30)32-15-21-18-9-4-2-7-16(18)17-8-3-5-10-19(17)21/h2-12,21H,13-15H2,1H3,(H,27,30)(H,28,29)

• InChIKey:
• POZTZANBPAJSAC-UHFFFAOYSA-N

• 1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxy-2,3-dihydro-1H-indene-1-carboxylic acid is a useful research compound. Its molecular formula is C26H23NO5 and its molecular weight is 429.472. The purity is usually 95%.